2-((2-(indolin-1-yl)-2-oxoethyl)thio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H21N3O2S2/c1-15-6-8-17(9-7-15)26-22(28)21-18(11-13-29-21)24-23(26)30-14-20(27)25-12-10-16-4-2-3-5-19(16)25/h2-9H,10-14H2,1H3
• InChI Key: USSZNBHUENJRSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C23H21N3O2S2
• Molecular Weight: 435.6 g/mol

Description

2-((2-(indolin-1-yl)-2-oxoethyl)thio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C23H21N3O2S2 and its molecular weight is 435.56. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Potential

Compounds structurally related to the queried chemical have been explored for their potential antibacterial, antifungal, and anti-tubercular activities. For instance, a series of tetrahydropyrimidine–isatin hybrids have been synthesized and evaluated for their antimicrobial activities, demonstrating the potential use of such compounds in developing new antimicrobial agents (Akhaja & Raval, 2012).

Antioxidant Properties

The antioxidant capacity of novel compounds, including those with indole and thiophene moieties paired with various heterocycles, has been investigated. These studies aim to identify high-efficiency antioxidants, highlighting the importance of structural modification in enhancing the activity of such compounds (Aziz et al., 2021).

Anticancer Activity

Research on structurally related compounds, such as bisindolylpyrimidin-4-ones, has focused on their synthesis and potential application as anticancer agents. These studies explore the efficacy of novel compounds against various cancer cell lines, contributing to the development of new therapeutic agents (Pierce, Cahill, & McCarthy, 2010).

Antimicrobial and Antioxidant Evaluation

The evaluation of thiazolidinone and azetidinone derivatives containing indolylthienopyrimidines for their antioxidant and antimicrobial activities reflects the ongoing interest in discovering multifunctional therapeutic agents. Such studies not only provide insights into the antimicrobial and antioxidant potential of novel compounds but also contribute to the understanding of their mechanisms of action (Saundane et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various cellular targets, influencing a range of biological processes .

Mode of Action

It’s known that similar compounds can protect cells from necroptosis and attenuate the necrotic cell death of vascular endothelial cells induced by tumor cells both in vitro and in vivo .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to a broad range of downstream effects .

Result of Action

It has been suggested that similar compounds can efficiently protect cells from necroptosis .